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Compound of Interest

Compound Name: 1-Cyclopentylpiperazine

Cat. No.: B042781 Get Quote

An In-depth Technical Guide to 1-Cyclopentylpiperazine (CAS: 21043-40-3)

This technical guide provides a comprehensive overview of 1-Cyclopentylpiperazine, a

versatile chemical intermediate. It is intended for researchers, scientists, and professionals in

drug development and medicinal chemistry. This document details the compound's

physicochemical properties, synthesis protocols, applications, and safety information.

Physicochemical Properties
1-Cyclopentylpiperazine is an organic compound featuring a piperazine ring substituted with

a cyclopentyl group.[1][2] Its physical state can vary from a colorless to light yellow liquid to a

white or pale yellow solid, depending on purity and ambient temperature.[1][2][3]

Table 1: Physicochemical Data for 1-Cyclopentylpiperazine
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Property Value Source(s)

CAS Number 21043-40-3 [1][3]

Molecular Formula C₉H₁₈N₂ [1][3]

Molecular Weight 154.25 - 154.26 g/mol [1][3][4]

Appearance

Clear, colorless to light yellow

liquid; may also appear as a

white or pale yellow solid/lump.

[1][3]

Melting Point
25 °C / 94-98 °C (Note:

Significant variation reported)
[1]

Boiling Point
105 °C / 11 mmHg; 118-120

°C / 13 mmHg
[5]

Density (Predicted) 0.989 ± 0.06 g/cm³ [1]

Flash Point 95.7 °C [1]

pKa (Predicted) 9.28 ± 0.10 [1]

Refractive Index 1.5000 to 1.5040 [1]

Solubility

Slightly soluble in water;

Soluble in organic solvents

(e.g., ethers, alcohols,

ketones).

[1]

Synthesis and Experimental Protocols
1-Cyclopentylpiperazine is valuable as a pharmaceutical intermediate and can be

synthesized efficiently from readily available materials.[5] A common industrial method involves

the catalytic hydrogen reduction of piperazine and cyclopentanone.[5]

Experimental Protocol: Reductive Amination Synthesis
A prevalent method for synthesizing 1-Cyclopentylpiperazine is through the reductive

amination of cyclopentanone with piperazine.[5]
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Objective: To synthesize 1-Cyclopentylpiperazine in high yield from piperazine and

cyclopentanone.[5]

Materials:

Piperazine

Cyclopentanone

Hydrogenation Catalyst (e.g., Raney-Nickel or Palladium on carbon)[5]

Solvent (optional, e.g., Toluene)[5]

Pressurized Hydrogenation Reactor (Autoclave)

Methodology:

Charging the Reactor: A pressurized reactor is charged with piperazine, cyclopentanone (in a

molar ratio of 1:0.5 to 1:1.5), the chosen hydrogenation catalyst (e.g., 2-50 wt% Raney-

Nickel based on piperazine), and an optional solvent like toluene.[5]

Reaction Conditions: The reactor is sealed and pressurized with hydrogen gas to a pressure

of 5-50 atm.[5] The mixture is heated to a temperature between 50-130 °C.[5]

Reaction Monitoring: The reaction is allowed to proceed for 30 minutes to 6 hours.[5]

Hydrogen consumption is monitored, and additional hydrogen is supplied as needed to

maintain pressure. The reaction is considered complete when hydrogen consumption

ceases.[5]

Work-up and Purification: After cooling and depressurizing the reactor, the reaction mixture is

filtered to remove the catalyst.[5] The resulting filtrate is then subjected to distillation under

reduced pressure to isolate the pure 1-Cyclopentylpiperazine product.[5] A yield of

approximately 70% or higher can be achieved with this method.[5]
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Reactants & Catalyst Reaction Conditions
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Caption: Synthesis workflow for 1-Cyclopentylpiperazine.

Applications in Research and Drug Development
1-Cyclopentylpiperazine is a key building block in medicinal chemistry, primarily serving as an

intermediate in the synthesis of diverse pharmaceutical agents.[3][5][6] Its structure is

incorporated into molecules targeting a range of biological systems.
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Neurological Disorders: The compound is extensively used in the development of

medications targeting the central nervous system.[3] It is a precursor for selective serotonin

receptor modulators, which are investigated for treating conditions like anxiety and

depression.[3] Its derivatives have also been studied for their interaction with dopamine

receptors.[2]

H3 Receptor Antagonists: It is used to synthesize quinoline derivatives that act as histamine

H3 receptor antagonists, a class of drugs with potential applications in treating neurological

and cognitive disorders.[7]

Estrogen Receptor Modulators: The scaffold has been employed in the preparation of novel

estrogen receptor modulators.[7]

Antibacterial Agents: A notable application is in the synthesis of rifamycin derivatives, such

as 3-(4-cyclopentyl-l-piperazinyl)iminomethylrifamycin SV, which has demonstrated potent

antibacterial activity against Mycobacterium tuberculosis.[8]

Other Uses: Beyond pharmaceuticals, it finds application in the synthesis of agrochemicals

and as a reference standard in analytical chemistry.[1][3]
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Caption: Applications of 1-Cyclopentylpiperazine in synthesis.

Safety and Handling
While a full toxicological profile has not been thoroughly investigated, available data indicates

that 1-Cyclopentylpiperazine should be handled with care, following standard laboratory

safety protocols.[1][9] It is classified as an irritant and may be harmful upon exposure.[1][4]

Table 2: GHS Hazard Information for 1-Cyclopentylpiperazine

Hazard Statement Code Description Source(s)

Skin

Corrosion/Irritation
H315 Causes skin irritation [4]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[4]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[10]

Acute Toxicity (Oral) H302 Harmful if swallowed [4]

Acute Toxicity

(Dermal)
H312

Harmful in contact

with skin
[4]

Acute Toxicity

(Inhalation)
H332 Harmful if inhaled [4]

Recommended Precautions:

Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant

gloves, and safety goggles or a face shield.[1][10]

Ventilation: Handle in a well-ventilated area or under a chemical fume hood to avoid

inhalation of vapors or dust.[10]

Handling: Avoid contact with skin, eyes, and clothing.[11] Wash hands thoroughly after

handling.[11]
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First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.[1] If inhaled, move the person to fresh air.[10] If skin contact occurs, wash off

with soap and plenty of water.[9] If swallowed, rinse mouth with water and consult a

physician.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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